Cas no 2171650-07-8 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(oxepan-4-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(oxepan-4-yl)carbamoylbutanoic acid
• CAS No: 2171650-07-8
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5756778
• PubChem ID: 165478422
• Update Time: 2025-05-27

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(oxepan-4-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[methyl(oxepan-4-yl)carbamoyl]butanoic acid
• 2171650-07-8
• EN300-1472988
• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(oxepan-4-yl)carbamoylbutanoic acid

• Inchi： 1S/C27H32N2O6/c1-29(18-7-6-15-34-16-14-18)26(32)24(12-13-25(30)31)28-27(33)35-17-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,18,23-24H,6-7,12-17H2,1H3,(H,28,33)(H,30,31)
• InChI Key： IVUPKGQJHMGLIH-UHFFFAOYSA-N
• SMILES： O1CCCC(CC1)N(C)C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(oxepan-4-yl)carbamoylbutanoic acid

Comprehensive Overview of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(oxepan-4-yl)carbamoylbutanoic acid (CAS No. 2171650-07-8)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(oxepan-4-yl)carbamoylbutanoic acid (CAS No. 2171650-07-8) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a carbamoylbutanoic acid moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery, bioconjugation, and proteomics.

The compound’s Fmoc-protected amino acid derivative is particularly significant in solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. With the rising demand for therapeutic peptides and precision medicine, CAS No. 2171650-07-8 has garnered attention for its role in creating complex peptide architectures. Its compatibility with automated synthesizers and high-yield reactions aligns with the growing trend toward green chemistry and sustainable synthesis methods.

In addition to its synthetic utility, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(oxepan-4-yl)carbamoylbutanoic acid is explored in biomaterial engineering. Its amphiphilic properties enable the design of drug delivery systems, such as micelles and hydrogels, addressing challenges in targeted therapy. This aligns with current searches for nanocarriers and controlled-release formulations, highlighting its relevance in cutting-edge research.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring purity and consistency—a critical factor for regulatory compliance in pharmaceutical development. The compound’s stability under mild conditions also makes it a preferred choice for high-throughput screening platforms, a topic frequently queried in AI-driven drug discovery forums.

From a commercial perspective, CAS No. 2171650-07-8 is supplied by leading chemical vendors with certifications like GMP and ISO, catering to the stringent needs of clinical-stage research. Its inclusion in databases such as PubChem and SciFinder underscores its established role in scientific literature. As the industry shifts toward personalized therapeutics, this compound’s versatility positions it as a key player in advancing next-generation biologics.